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Compound of Interest |

Compound Name: Arecoline-d5 Hydrobromide Salt
CAS No.: 131448-18-5
Cat. No.: B019083
. J

Executive Safety Snapshot

Arecoline-d5 Hydrobromide (Deuterated Arecoline) is a stable isotope-labeled internal standard
used in LC-MS quantification.[1] While chemically stable, it retains the potent biological activity
of its non-deuterated parent, acting as a muscarinic acetylcholine receptor agonist.[2]

e Primary Hazard: Acute Toxicity (Oral/Dermal/Inhalation).[1][3][4]

e Mechanism: Parasympathomimetic overstimulation (bradycardia, salivation, respiratory
distress).[1][2][5]

 Critical Control: Do NOT treat as general organic waste. Segregate as Toxic Bio-Organic.

© 2026 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b019083?utm_src=pdf-interest
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://www.tcichemicals.com/BE/en/sds/A0523_EU_6N.pdf
https://cdn.caymanchem.com/cdn/msds/13662m.pdf
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://datasheets.scbt.com/sc-252386.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Parameter Specification

300-08-3 (Parent); d5-variant specific CAS

CAS Number _
varies by vendor
Signal Word DANGER
Hazard Codes H301 (Toxic if swallowed), H311, H331
Non-Listed (Not P/U); Manage as Toxic
RCRA Status

Chemical Waste

_ High-Temperature Incineration (via licensed
Disposal Method
vendor)

Material Characterization & Causality

To ensure a self-validating safety system, one must understand why specific protocols are
enforced.[1][2]

The Deuterium Factor

The "d5" designation indicates the replacement of five hydrogen atoms with deuterium.

o Operational Insight: Deuteration does not mitigate toxicity. The kinetic isotope effect may
slightly alter metabolic rates, but for disposal purposes, the substance must be treated with
the same rigor as native Arecoline.[1][2]

o Cost Implication: Due to the high value of deuterated standards, "disposal” often involves
micro-quantities (residual milligrams).[1] However, even trace amounts in mother liquors
require strict segregation to prevent groundwater contamination.[2]

The Hydrobromide Salt (HBr)

The salt form renders the compound water-soluble.[1]

e Risk: In aqueous waste streams, if the pH drops significantly (acidic), there is a theoretical
risk of HBr vapor release, though the salt is generally stable.[1][2]
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¢ Protocol: Ensure liquid waste streams containing this salt are maintained at pH 6—8 to
prevent hydrolysis or salt precipitation that could clog waste lines.

Waste Stream Architecture

Do not mix Arecoline-d5 waste with general solvents.[1] Use the following segregation logic to
prevent cross-reactivity and ensure regulatory compliance.

Diagram: Disposal Decision Logic

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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